(E)-N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-(1,3-dihydro-2-benzofuran-1-ylmethyl)-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C15H20N2O2/c1-17(2)9-5-8-15(18)16-10-14-13-7-4-3-6-12(13)11-19-14/h3-8,14H,9-11H2,1-2H3,(H,16,18)/b8-5+
• InChI Key: UMTQSCKUXGRPKX-VMPITWQZSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1C2=CC=CC=C2CO1
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1C2=CC=CC=C2CO1
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

(E)-N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)-4-(dimethylamino)but-2-enamide, commonly known as DBM, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. DBM is a member of the butadiene amides family and has been found to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the potential of related enaminone compounds in the synthesis of novel heterocyclic structures. For instance, enaminones have been used to produce pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives, as well as pyrido[2,3-d]pyrimidine derivatives through various chemical reactions. These compounds exhibited moderate effects against certain bacterial and fungal species, suggesting their potential utility in medicinal chemistry and drug development (Abdel‐Aziz et al., 2008).

Anticancer Activity

Enaminone derivatives have been investigated for their anticancer properties. For example, dihydropyrimidinone derivatives, synthesized using enaminones, have shown significant anti-cancer activity against HepG2 cancer cell lines. Certain compounds within this class have demonstrated an ability to induce necrosis, thereby highlighting their potential as anticancer agents (Bhat et al., 2022).

Antimicrobial and Biofilm Inhibition

Benzofuran derivatives, synthesized using key synthons similar to (E)-N-(1,3-Dihydro-2-benzofuran-1-ylmethyl)-4-(dimethylamino)but-2-enamide, have been explored for their antimicrobial efficacy and biofilm inhibition capabilities. Certain derivatives have shown promising results against E. coli, S. aureus, and S. mutans strains, with some compounds demonstrating superior biofilm inhibition activities compared to standard treatments like Ciprofloxacin. These findings suggest potential applications in addressing bacterial resistance and biofilm-associated infections (Mekky & Sanad, 2020).